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Compound of Interest

Compound Name: Levoglucosan

Cat. No.: B013493 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

levoglucosan, ensuring compliance and safety in a laboratory setting. The following

procedures are based on current safety data and standard laboratory practices.

Immediate Safety and Handling
Multiple safety data sheets (SDS) classify levoglucosan as not hazardous under the OSHA

Hazard Communication Standard (29 CFR 1910.1200) and European Regulation (EC) No

1272/2008.[1][2][3] However, standard laboratory best practices must always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.[4]

Hand Protection: Use chemical-resistant gloves.[1][4]

Body Protection: A lab coat is recommended to protect clothing and skin.[4][5]

While levoglucosan is not classified as hazardous, it is incompatible with strong oxidizing

agents.[4][5] Therefore, it should be stored and disposed of separately from these substances.

Quantitative Data Summary
Proper identification is the first step in safe disposal. The following table summarizes key data

for levoglucosan.
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Property Data

Chemical Name 1,6-Anhydro-beta-D-glucopyranose

Synonyms Levoglucosan, 1,6-Anhydro-ß-glucose

CAS Number 498-07-7

Molecular Formula C₆H₁₀O₅

Appearance Beige or White Solid[4]

Primary Hazard Not considered hazardous[1][2][3]

Storage
Store at room temperature away from light,

moisture, and oxidizing agents[4][5]

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of levoglucosan.

Step 1: Waste Collection

Solid Waste: Carefully sweep up solid levoglucosan, taking care to minimize dust

generation. Place the material and any contaminated disposables (e.g., weighing paper,

gloves) into a designated, sealable container for non-hazardous solid chemical waste.[1][4]

Liquid Waste (Solutions): While levoglucosan is not classified as environmentally

hazardous, it is best practice to avoid disposing of chemical solutions down the drain.[1]

Collect all aqueous and solvent-based solutions containing levoglucosan in a designated,

leak-proof container intended for non-hazardous liquid waste.[1] Ensure the waste container

is compatible with the solvents used.[1]

Step 2: Waste Container Management

Labeling: The waste container must be clearly and accurately labeled. Use a chemical waste

tag and include the following information:

The words "Non-Hazardous Waste".[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Levoglucosan_13C6_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1672403&productDescription=16-ANHYDRO-BETA-D-GLUCOPYRA+1G&vendorId=VN00024248&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB10720&dnl=sd_-_Levoglucosan_%5BCAS_498-07-7%5D_%28SB10720%29_%28EU%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Levoglucosan_13C6_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Levoglucosan_13C6.pdf
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Levoglucosan_13C6_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The full chemical name: "Waste Levoglucosan".[4] Do not use abbreviations.[4]

A complete list of all other chemical constituents, including solvents and their percentages.

[4]

The date when the first waste was added to the container.[4]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

for chemical waste.[4][6] This area should be at or near the point of generation.[7] The

container must be kept closed except when adding waste.[7][8] Store it away from

incompatible materials like strong oxidizing agents.[4][6]

Step 3: Final Disposal

Dispose of the collected waste through your institution's official chemical waste disposal

program or Environmental Health and Safety (EHS) office.[1][9] Always follow all local, state,

and federal regulations for non-hazardous chemical waste disposal.[1][9]

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the correct disposal pathway

for levoglucosan.
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Institutional EHS
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Caption: Workflow for the proper disposal of Levoglucosan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_Levoglucosan_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1672403&productDescription=16-ANHYDRO-BETA-D-GLUCOPYRA+1G&vendorId=VN00024248&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB10720&dnl=sd_-_Levoglucosan_%5BCAS_498-07-7%5D_%28SB10720%29_%28EU%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Levoglucosan_13C6_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Levoglucosan_13C6.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Levoglucosan_13C6.pdf
https://www.benchchem.com/product/b013493#levoglucosan-proper-disposal-procedures
https://www.benchchem.com/product/b013493#levoglucosan-proper-disposal-procedures
https://www.benchchem.com/product/b013493#levoglucosan-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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